Cas no 1261927-36-9 (5-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid)

• Product Name: 5-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid
• CAS No: 1261927-36-9
• MF: C₁₃H₁₀O₅S
• MW: 278.280502796173
• MDL: MFCD18321584
• CID: 2764005
• PubChem ID: 53227451
• Update Time: 2025-06-09

5-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321584
• 5-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95%
• 5-HYDROXY-3-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]BENZOIC ACID
• 1261927-36-9
• DTXSID40690984
• 3-Hydroxy-5-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid
• 5-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid

• MDL： MFCD18321584
• Inchi： 1S/C13H10O5S/c1-18-13(17)11-5-9(6-19-11)7-2-8(12(15)16)4-10(14)3-7/h2-6,14H,1H3,(H,15,16)
• InChI Key： XCLKXFYUNOPGPK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC(=C1)C1C=C(C=C(C(=O)O)C=1)O

Computed Properties

• Exact Mass: 278.02489459Da
• Monoisotopic Mass: 278.02489459Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 112Ų

Additional information on 5-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid

Research Briefing on 5-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid (CAS: 1261927-36-9)

In recent years, the compound 5-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid (CAS: 1261927-36-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and benzoic acid moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and anticancer agents. The following briefing synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 5-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid involves a multi-step process, often starting with the functionalization of thiophene derivatives. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. Advanced spectroscopic techniques, including NMR and mass spectrometry, are routinely employed to confirm the structural integrity of the synthesized compound.

From a biological perspective, this compound has demonstrated notable activity in modulating key signaling pathways. In vitro studies have revealed its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data from cancer cell line assays indicate that it may induce apoptosis in certain tumor types, possibly through the inhibition of PI3K/Akt/mTOR pathways. These findings are supported by molecular docking studies, which suggest strong binding affinity to relevant protein targets.

Recent preclinical evaluations have further explored the pharmacokinetic profile of 5-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid. Studies in rodent models have shown favorable bioavailability and tissue distribution, with minimal off-target effects. However, challenges remain in optimizing its metabolic stability, as rapid glucuronidation has been observed in hepatic microsome assays. Researchers are currently investigating structural analogs to address this limitation while preserving the compound's therapeutic efficacy.

The potential clinical applications of this compound are broad. Its dual anti-inflammatory and anticancer properties make it a candidate for combination therapies, particularly in diseases where chronic inflammation contributes to oncogenesis. Furthermore, its relatively simple chemical structure offers opportunities for cost-effective large-scale production, which could facilitate its transition from bench to bedside.

In conclusion, 5-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid represents a promising scaffold for drug development. While current research has elucidated many of its pharmacological properties, further studies are needed to fully characterize its safety profile and therapeutic potential. The ongoing optimization of its chemical structure and formulation strategies will likely play a crucial role in its future development as a clinical candidate.